Cas no 1806009-32-4 (4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine
• CAS No: 1806009-32-4
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892501
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-7(11)5(8(9)10)3-6(12-4)13-2/h3,8H,1-2H3
• InChI Key： OYVAKUMCCHUVPZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine

Introduction to 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine (CAS No. 1806009-32-4)

4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine, identified by its CAS number 1806009-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and a methyl group, makes it a versatile intermediate for synthesizing more complex molecules with potential biological activity.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted the role of difluoromethyl containing compounds in developing novel therapeutics, particularly in oncology and anti-inflammatory applications. For instance, modifications involving the difluoromethyl group have been shown to improve the pharmacokinetic properties of small molecule inhibitors by increasing their lipophilicity and reducing susceptibility to enzymatic degradation.

The iodo substituent on the pyridine ring further enhances the compound's utility as a building block for cross-coupling reactions. Iodinated pyridines are commonly employed in Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the efficient introduction of diverse functional groups, enabling the synthesis of target molecules with high precision. The methoxy and methyl groups contribute to the overall electronic and steric properties of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, researchers have been exploring the potential of 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine in developing novel pharmaceuticals. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the difluoromethyl, iodo, and other functional groups provides a unique framework for designing molecules that can selectively target specific kinases. For example, derivatives of this compound have been investigated as potential inhibitors of tyrosine kinases, which play a key role in cell signaling pathways associated with tumor growth and progression.

Another promising application lies in the agrochemical sector, where pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides. The structural features of 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine make it an ideal candidate for developing next-generation agrochemicals with improved efficacy and environmental safety. Studies have demonstrated that incorporating fluorinated moieties can enhance the bioactivity of agrochemicals by increasing their resistance to degradation and improving their uptake by target organisms.

The synthetic methodologies for preparing 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine have also been refined in recent years. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled chemists to construct this compound with high yield and purity. These advancements have not only facilitated its use in research but also opened new avenues for industrial-scale production.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine and biological targets. These studies provide valuable insights into how modifications to the molecule can optimize its binding affinity and selectivity. For instance, computational models have predicted that introducing additional fluorine atoms or altering the electronic distribution around the pyridine ring could enhance its potency as a kinase inhibitor.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the potential of 4-(Difluoromethyl)-3-iodo-6-methoxy-2-methylpyridine (CAS No. 1806009-32-4). Whether it is through novel drug development or innovative agrochemical solutions, this compound is poised to play a significant role in advancing chemical biology and material science.